3-Isopropenyl-2-oxo-1-benzimidazolinebutyric Acid Ethyl Ester
Overview
Description
3-Isopropenyl-2-oxo-1-benzimidazolinebutyric Acid Ethyl Ester, also known as this compound, is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Enzymatic Resolution of Alcohols
3-Isopropenyl-2-oxo-1-benzimidazolinebutyric acid ethyl ester (hereafter referred to by its chemical name) has been studied for its role in the enzymatic resolution of alcohols. It's found to be superior to contemporary major reagents, generating ethyl acetate as a single coproduct, which is non-deactivating to enzymes. This feature enhances its applicability in various enzymatic processes, especially those involving Candida rugosa lipases (Kita et al., 2000).
Application in Ziegler-Natta Catalysts
The compound has been identified in the determination methods for internal donors in Ziegler-Natta catalysts. This method, involving gas chromatography-mass spectrometry, is essential for research and quality control in the production of these catalysts (Wen Qia, 2015).
Synthesis of Novel Derivatives
In the synthesis of novel series of α-ketoamide derivatives, the compound has shown its usefulness. It's part of a process that uses OxymaPure/DIC as a coupling reagent, leading to high yields and purity in the synthesis of these derivatives (El‐Faham et al., 2013).
Reactivity with Tetrazol-5-amine
The compound reacts with tetrazol-5-amine to give various derivatives. This reaction pathway is significant for the synthesis of azaheterocycles and has been a focus of research in organic chemistry (Goryaeva et al., 2015).
Formation of Angiotensin II Receptor Antagonists
It is involved in the synthesis of novel angiotensin II receptor antagonists. This application is particularly relevant in the field of medicinal chemistry and drug development (Kubo et al., 1993).
Interaction in Nitrosation Reactions
The compound plays a role in nitrosation reactions of alkyl esters, as identified by chemical and crystallographic methods. This area of study is crucial for understanding the chemical properties and potential applications of the compound in various reactions (Giannella et al., 1983).
Properties
IUPAC Name |
ethyl 4-(2-oxo-3-prop-1-en-2-ylbenzimidazol-1-yl)butanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3/c1-4-21-15(19)10-7-11-17-13-8-5-6-9-14(13)18(12(2)3)16(17)20/h5-6,8-9H,2,4,7,10-11H2,1,3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJACLUBSYIHTEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCN1C2=CC=CC=C2N(C1=O)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40632920 | |
Record name | Ethyl 4-[2-oxo-3-(prop-1-en-2-yl)-2,3-dihydro-1H-benzimidazol-1-yl]butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40632920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
116199-87-2 | |
Record name | Ethyl 4-[2-oxo-3-(prop-1-en-2-yl)-2,3-dihydro-1H-benzimidazol-1-yl]butanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40632920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.